Cas no 1197953-49-3 (2,5-dichloro-N-[2-(dimethylphosphoryl)phenyl]pyrimidin-4-amine)

• Product Name: 2,5-dichloro-N-[2-(dimethylphosphoryl)phenyl]pyrimidin-4-amine
• CAS No: 1197953-49-3
• MF: C₁₂H₁₂Cl₂N₃OP
• MW: 316.122941017151
• MDL: MFCD29477700
• CID: 2156284
• PubChem ID: 88853985
• Update Time: 2025-08-05

2,5-dichloro-N-[2-(dimethylphosphoryl)phenyl]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-n-(2-(dimethylphosphoryl)phenyl)pyrimidin-4-amine
• (2-((2,5-Dichloropyrimidin-4-yl)amino)phenyl)dimethylphosphine oxide
• 2,5-dichloro-N-[2-(dimethylphosphoryl)phenyl]pyrimidin-4-amine
• BCP13209
• 1197953-49-3
• XXB95349
• DB-103979
• 2,5-Dichloro-N-(2-(dimethylphosphoryl)phenyl) pyrimidin-4-amine
• AKOS026674001
• SCHEMBL11916362
• CS-0028081
• 4-Pyrimidinamine, 2,5-dichloro-N-[2-(dimethylphosphinyl)phenyl]-
• AS-71811
• C12H12Cl2N3OP
• SY243433
• MFCD29477700
• (2-((2,5-Dichloropyrimidin-4-yl)amino)phenyl)dimethylphosphineoxide
• 2,5-dichloro-N-(2-dimethylphosphorylphenyl)pyrimidin-4-amine
• SB58241
• [2-[(2,5-Dichloro-4-pyrimidinyl)amino]phenyl]dimethylphosphine Oxide
• 961-672-7

• MDL： MFCD29477700
• Inchi： 1S/C12H12Cl2N3OP/c1-19(2,18)10-6-4-3-5-9(10)16-11-8(13)7-15-12(14)17-11/h3-7H,1-2H3,(H,15,16,17)
• InChI Key： XIKUAKVCJMVXCI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1NC1C=CC=CC=1P(C)(C)=O)Cl

Computed Properties

• Exact Mass: 315.0095044g/mol
• Monoisotopic Mass: 315.0095044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.9Ų

2,5-dichloro-N-[2-(dimethylphosphoryl)phenyl]pyrimidin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2,5-dichloro-N-[2-(dimethylphosphoryl)phenyl]pyrimidin-4-amine

Comprehensive Overview of 2,5-Dichloro-N-[2-(dimethylphosphoryl)phenyl]pyrimidin-4-amine (CAS No. 1197953-49-3)

The compound 2,5-dichloro-N-[2-(dimethylphosphoryl)phenyl]pyrimidin-4-amine (CAS No. 1197953-49-3) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the dichloropyrimidine core and dimethylphosphoryl substituent, make it a valuable intermediate for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating kinase activity and its applications in drug discovery pipelines.

In recent years, the demand for heterocyclic compounds like 2,5-dichloro-N-[2-(dimethylphosphoryl)phenyl]pyrimidin-4-amine has surged, driven by advancements in targeted therapy and precision agriculture. Its CAS No. 1197953-49-3 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and crop protection studies. The compound's mechanism of action often involves interactions with enzyme binding sites, making it a subject of interest for structure-activity relationship (SAR) analyses.

From a synthetic perspective, 2,5-dichloro-N-[2-(dimethylphosphoryl)phenyl]pyrimidin-4-amine is synthesized via multistep organic reactions, including nucleophilic aromatic substitution and phosphorylation. Its chemical stability and solubility profile are critical for formulation development, a topic often queried in pharmaceutical forums. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring compliance with Good Manufacturing Practices (GMP).

Environmental and sustainability considerations are also pivotal in discussions about CAS No. 1197953-49-3. The compound's biodegradability and eco-toxicity are under scrutiny, aligning with the global push for green chemistry. Researchers are exploring catalytic methods to reduce waste during its production, addressing ESG (Environmental, Social, and Governance) metrics in the chemical industry.

In summary, 2,5-dichloro-N-[2-(dimethylphosphoryl)phenyl]pyrimidin-4-amine exemplifies the intersection of innovation and practical application in modern chemistry. Its versatility underscores its importance in addressing challenges across life sciences and material engineering, making it a compound worth monitoring in both academic and industrial settings.